Cas no 641-48-5 (Aceanthrylene,1,2-dihydro-)
Aceanthrylene,1,2-dihydro- structure
Product Name:Aceanthrylene,1,2-dihydro-
Aceanthrylene,1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Aceanthrylene,1,2-dihydro-
- 1,2-Dihydroaceanthrylene
-
- Inchi： 1S/C16H12/c1-2-7-14-12(4-1)10-13-6-3-5-11-8-9-15(14)16(11)13/h1-7,10H,8-9H2
- InChI Key： XTAHYROJKCXMOF-UHFFFAOYSA-N
- SMILES： C12C3C=CC=CC=3C=C3C=CC=C(CC1)C=23
Computed Properties
- Exact Mass: 204.09396
- Monoisotopic Mass: 204.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Aceanthrylene,1,2-dihydro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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